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Fungicide Compatibility Guide

The table below summarizes the key compatibility information found in the search results.

Copper Fungicide
Type

Compatibility with
Propamocarb

Key Considerations & Evidence

Copper Succinate
(DT)

Compatible Can be mixed to control oomycete and bacterial diseases

simultaneously [1].

General Copper
Preparations

Unknown / High
Risk

Copper ions can cause chemical reactions (sedimentation,

layering) with metals in other pesticides; a preliminary jar
test is mandatory before any field application [1].

Copper Hydroxide
(e.g., Kocide)

Incompatible Specifically identified as unacceptable for mixing, as it
can cause phytotoxicity [1].

Copper
Oxychloride

Incompatible Should not be mixed with mancozeb, zinc, or thiram, which
are often components in other fungicide formulations [1].

Experimental Protocol for Compatibility Testing
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Given the risks, you should always conduct a compatibility test before preparing a tank mixture for

experiments. Below is a recommended methodology based on standard advisory practices [1].

Preparation of Stock Solutions: Prepare small, representative volumes of the propamocarb and
copper fungicide solutions separately, using the same water source and concentration you plan to

use in the field.
Jar Test for Mixing: Combine the solutions in a clear glass jar at a 1:1 ratio. Gently agitate the

mixture and observe it closely for at least 30 minutes.
Observation Parameters: Look for any of the following signs of incompatibility:

Physical Changes: Formation of a precipitate, gel, or sludge.
Visual Clues: Separation or layering of the mixture, excessive foaming, or an unexpected

change in color or texture.
Temperature Change: Note if the mixture becomes warm, indicating a chemical reaction.

Phytotoxicity Bioassay: If the jar test shows no immediate reaction, the mixture should still be
tested for phytotoxicity. Spray the mixture on a few leaves of the test plants and observe for at least
24-48 hours for any signs of leaf burn, chlorosis (yellowing), or necrosis (death of tissue).

This experimental workflow can be visualized as follows:
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Prepare Stock Solutions

Jar Test: Mix & Observe
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Phytotoxicity Bioassay
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 No Damage  Damage Appears

Click to download full resolution via product page

Key Technical Advisory Points

General Caution with Copper: Copper-containing fungicides are noted as the most likely to cause
phytotoxicity [1].

Critical of Additives: Incompatibility may not stem from the active ingredients alone. The surfactants,
stabilizers, and other inert ingredients in different commercial formulations can react unpredictably. A

product from one manufacturer might mix safely, while the same active ingredient from another
supplier might not [1].
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Mode of Action Synergy: Propamocarb is a systemic fungicide effective against oomycetes [2],

while most copper fungicides are protectants with broad-spectrum activity against bacterial and fungal
diseases [3] [4]. A compatible mixture can, in theory, provide synergistic control.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Copper-containing fungicides are the most likely to cause ... [plantgrowthhormones.com]

2. Propamocarb [en.wikipedia.org]

3. Fungicide Resistance Management | Oklahoma State University [extension.okstate.edu]

4. Copper Fungicides [forestrydistributing.com]

To cite this document: Smolecule. [propamocarb compatibility with copper-based fungicides].

Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b562066#propamocarb-compatibility-with-copper-based-

fungicides]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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